Cas no 1226456-16-1 (methyl 4-{[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]sulfamoyl}benzoate)

• Product Name: methyl 4-{[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]sulfamoyl}benzoate
• CAS No: 1226456-16-1
• MF: C₁₂H₁₃N₃O₅S
• MW: 311.313721418381
• CID: 5767710
• PubChem ID: 49677055
• Update Time: 2025-11-06

methyl 4-{[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]sulfamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• F5871-4880
• AKOS024526498
• 1226456-16-1
• VU0527164-1
• methyl 4-{[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]sulfamoyl}benzoate
• methyl 4-(N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)sulfamoyl)benzoate
• methyl 4-[(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl]benzoate
• HLCNQLNQTCSVGP-UHFFFAOYSA-N

• Inchi： 1S/C12H13N3O5S/c1-8-14-11(20-15-8)7-13-21(17,18)10-5-3-9(4-6-10)12(16)19-2/h3-6,13H,7H2,1-2H3
• InChI Key： HLCNQLNQTCSVGP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCC1=NC(C)=NO1)(=O)=O

Computed Properties

• Exact Mass: 311.05759170g/mol
• Monoisotopic Mass: 311.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]sulfamoyl}benzoate

Recent Advances in the Study of Methyl 4-{[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]sulfamoyl}benzoate (CAS: 1226456-16-1)

The compound methyl 4-{[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]sulfamoyl}benzoate (CAS: 1226456-16-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of methyl 4-{[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]sulfamoyl}benzoate as a promising scaffold for the development of novel enzyme inhibitors. The presence of the 1,2,4-oxadiazole ring and sulfamoyl group in its structure has been shown to confer high binding affinity to various biological targets, particularly those involved in inflammatory and metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against carbonic anhydrase isoforms, suggesting potential applications in the treatment of glaucoma and other related disorders.

In terms of synthetic approaches, recent advancements have focused on optimizing the yield and purity of methyl 4-{[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]sulfamoyl}benzoate. A team at the University of Cambridge reported a novel one-pot synthesis method in 2024 that significantly reduces reaction time while maintaining high enantiomeric purity. This development is particularly important for scaling up production for preclinical studies.

Pharmacokinetic studies conducted in animal models have revealed favorable absorption and distribution profiles for this compound. The methyl ester moiety appears to enhance oral bioavailability while the sulfamoyl group contributes to tissue penetration. However, researchers have noted that metabolic stability remains an area requiring further optimization, as preliminary data indicate rapid hydrolysis of the ester group in plasma.

Structure-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have identified key modifications that can enhance both potency and selectivity. The 3-methyl substitution on the oxadiazole ring was found to be crucial for maintaining activity, while variations at the benzoate position showed tolerance for certain functional groups without significant loss of potency.

Looking forward, methyl 4-{[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]sulfamoyl}benzoate represents a versatile lead compound with multiple potential therapeutic applications. Current research efforts are focused on developing derivatives with improved metabolic stability and target specificity. The compound's unique structural features continue to make it a valuable subject of study in medicinal chemistry and drug discovery programs worldwide.